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Compound of Interest

Compound Name: Ethyl 4-phenylbutanoate

Cat. No.: B042043

Essential Guide to Handling Ethyl 4-
Phenylbutanoate

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for managing Ethyl 4-phenylbutanoate in the laboratory, from
operational procedures to disposal plans.

Chemical and Physical Properties

A clear understanding of Ethyl 4-phenylbutanoate's properties is the foundation of its safe

handling.
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Property

Value

Molecular Formula

C12H1602

Molecular Weight 192.25 g/mol [1]

Appearance Colorless slightly oily liquid[2]

Odor Sweet, fruity, plum-like

Boiling Point 100°C at 1 mmHg[2]

Flash Point 114.4°C[2]

Density 1.001 g/cm3[2]

Solubility Insoluble in water; Soluble in ethanol[2]

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 4-phenylbutanoate is classified as an irritant and may cause skin, eye, and respiratory

irritation[1]. Adherence to proper PPE protocols is mandatory to ensure personal safety.
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PPE Category Item Specification

Chemical safety goggles

providing a complete seal are
Eye Protection Safety glasses or goggles required. A face shield should

be used when there is a risk of

splashing[3].

Butyl rubber gloves are
recommended for handling
) ) ) esters[4]. Nitrile gloves offer
Hand Protection Chemical-resistant gloves )
poor resistance and should be
avoided[5][6]. Always inspect

gloves for integrity before use.

A standard, fully-buttoned
laboratory coat is required to
] protect against skin contact.
Body Protection Laboratory coat N
For larger quantities, a
chemical-resistant apron is

also recommended.

Use in a well-ventilated area. If
vapors or aerosols are likely to
) ) ) be generated, a NIOSH-
Respiratory Protection Not generally required ] )
approved respirator with an
appropriate organic vapor

cartridge is necessary[3].

Operational Plan: Safe Handling Workflow

A systematic approach to handling Ethyl 4-phenylbutanoate minimizes the risk of exposure
and contamination. The following workflow outlines the key steps from preparation to post-
handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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